Cas no 2171992-51-9 (2,2-dimethyl-3-(4-methylthiophen-3-yl)propanal)

• Product Name: 2,2-dimethyl-3-(4-methylthiophen-3-yl)propanal
• CAS No: 2171992-51-9
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 6478626
• PubChem ID: 165777663
• Update Time: 2025-06-07

2,2-dimethyl-3-(4-methylthiophen-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-methylthiophen-3-yl)propanal
• EN300-1622768
• 2171992-51-9

• Inchi： 1S/C10H14OS/c1-8-5-12-6-9(8)4-10(2,3)7-11/h5-7H,4H2,1-3H3
• InChI Key： YGOZRYVJPWLEHJ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)CC(C=O)(C)C

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.3Ų

Additional information on 2,2-dimethyl-3-(4-methylthiophen-3-yl)propanal

2,2-Dimethyl-3-(4-Methylthiophen-3-yl)Propanal: A Comprehensive Overview

2,2-Dimethyl-3-(4-methylthiophen-3-yl)propanal, also known by its CAS number NO2171992-51-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a thiophene ring with an aldehyde group, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and material characterization techniques have shed new light on its properties and potential uses.

The molecular structure of 2,2-dimethyl-3-(4-methylthiophen-3-yl)propanal is intriguing. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is substituted at the 4-position with a methyl group. This substitution pattern influences the electronic properties of the ring, making it more electron-rich compared to unsubstituted thiophene. The aldehyde group attached to the propanal chain introduces additional functionality, enabling participation in various chemical reactions such as condensations and oxidations. The presence of two methyl groups on the propanal chain further modulates the steric and electronic environment around the molecule.

Recent studies have focused on the synthesis of NO2171992-51-9 through innovative routes. Traditionally, this compound was synthesized via multi-step processes involving Friedel-Crafts alkylation or acylation followed by oxidation. However, modern approaches leverage transition metal catalysis and microwave-assisted synthesis to achieve higher yields and better purity. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to directly assemble the thiophene-aldehyde framework in a single step. These advancements not only streamline production but also open avenues for large-scale manufacturing.

The electronic properties of 2,2-dimethyl-3-(4-methylthiophen-3-yl)propanal make it an attractive candidate for applications in organic electronics. The thiophene moiety contributes to π-conjugation, enhancing the molecule's ability to conduct electricity. Recent experiments have demonstrated that thin films of this compound exhibit promising semiconducting behavior, suggesting its potential use in organic field-effect transistors (OFETs). Furthermore, its aldehyde group can act as a reactive site for functionalization, allowing integration into more complex electronic devices.

In addition to electronics, NO2171992-51-9 has found applications in materials science as a precursor for advanced polymers and composites. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. For example, researchers have successfully synthesized poly(thiophene-aldehyde) networks that exhibit enhanced thermal stability and mechanical strength compared to conventional polymers.

The biological activity of 2,2-dimethyl-3-(4-methylthiophen-3-yl)propanal is another area of active research. Initial studies suggest that this compound may possess antioxidant properties due to the presence of the thiophene ring and the aldehyde group. Antioxidants are crucial in preventing oxidative stress-related diseases such as cancer and neurodegenerative disorders. Further investigations are underway to evaluate its potential as a therapeutic agent or as a component in drug delivery systems.

In conclusion, NO2171992-51-9, or 2,2-dimethyl-3-(4-methylthiophen-3-yl)propanal, stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables participation in various chemical reactions and endows it with desirable electronic and mechanical properties. Ongoing research continues to uncover new avenues for its utilization, positioning it as a key player in future technological advancements.